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Abstract

Docosyl isooctanoate (CAS No. 84896-43-5) is an ester of significant interest for various
applications, including cosmetics, pharmaceuticals, and industrial lubricants, owing to its
predicted emollient and lubricating properties. This technical guide provides a comprehensive
overview of Docosyl isooctanoate, from its constituent molecules to its synthesis, predicted
properties, and potential sourcing channels. Given the limited publicly available data on this
specific ester, this document synthesizes information from related compounds and established
chemical principles to serve as a foundational resource for researchers and developers.

Introduction

Docosyl isooctanoate is an ester formed from the reaction of docosanol (a 22-carbon
saturated fatty alcohol) and isooctanoic acid (a branched-chain C8 carboxylic acid). Its long
carbon chain, contributed by docosanol, suggests properties such as high viscosity, low
volatility, and a waxy texture, making it a candidate for use as a thickener, emollient, and
lubricant. The branched nature of the isooctanoate moiety can influence its melting point and
solubility in organic solvents. This guide will elaborate on the synthesis, predicted
characteristics, and potential applications of this compound.
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Chemical and Physical Properties

While extensive experimental data for Docosyl isooctanoate is not readily available, its
properties can be predicted based on the known characteristics of its constituent molecules
and similar long-chain esters.

ies of : lecul

Docosanol (Behenyl

Property Isooctanoic Acid

Alcohol)
CAS Number 661-19-8[1] 25103-52-0[2][3]
Molecular Formula C22H460[1] C8H1602[4]
Molecular Weight 326.60 g/mol [1] 144.21 g/mol [4]

) ] Colorless to pale yellow
Appearance White, waxy solid[5] o
liquid[2]
Melting Point 70 °C[1] Not specified
Boiling Point 180 °C at 29 Pa[1] ~228 °C (estimate)[4]
N Insoluble in water; soluble in Sparingly soluble in water;

Solubility ] ] ]

organic solvents[5] soluble in organic solvents[2]

Predicted Properties of Docosyl Isooctanoate

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15177234?utm_src=pdf-body
https://en.wikipedia.org/wiki/1-Docosanol
https://www.guidechem.com/encyclopedia/isooctanoic-acid-dic21190.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB5875159_EN.htm
https://en.wikipedia.org/wiki/1-Docosanol
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB5875159.htm
https://en.wikipedia.org/wiki/1-Docosanol
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB5875159.htm
https://www.atamanchemicals.com/1-docosanol_u26859/
https://www.guidechem.com/encyclopedia/isooctanoic-acid-dic21190.html
https://en.wikipedia.org/wiki/1-Docosanol
https://en.wikipedia.org/wiki/1-Docosanol
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB5875159.htm
https://www.atamanchemicals.com/1-docosanol_u26859/
https://www.guidechem.com/encyclopedia/isooctanoic-acid-dic21190.html
https://www.benchchem.com/product/b15177234?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Predicted Value/Characteristic

CAS Number

84896-43-5[6][7]

Molecular Formula

C30H6002[6][7]

Molecular Weight 452.80 g/mol [7]
Appearance Waxy solid at room temperature
Melting Point Estimated to be in the range of 40-60 °C
Boiling Point > 300 °C at atmospheric pressure

N Insoluble in water; soluble in nonpolar organic
Solubility

solvents

Density <1lg/cm?

Synthesis of Docosyl Isooctanoate

The most common and industrially scalable method for synthesizing esters like Docosyl

isooctanoate is through Fischer esterification. This reaction involves the acid-catalyzed

reaction between a carboxylic acid (isooctanoic acid) and an alcohol (docosanol).

Proposed Experimental Protocol: Fischer Esterification

Materials:

Docosanol (1 equivalent)

Isooctanoic acid (1.2 equivalents)

Toluene (as solvent)

5% Sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Concentrated sulfuric acid (catalytic amount, e.g., 0.02 equivalents)
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e Anhydrous magnesium sulfate

o Dean-Stark apparatus

e Round-bottom flask

o Reflux condenser

e Separatory funnel

e Rotary evaporator

Procedure:

e To a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, add
docosanol, isooctanoic acid, and toluene.

e Add a catalytic amount of concentrated sulfuric acid to the mixture.

» Heat the reaction mixture to reflux. The water produced during the esterification will be
collected in the Dean-Stark trap.

» Monitor the reaction progress by observing the amount of water collected. The reaction is
complete when no more water is formed.

e Cool the reaction mixture to room temperature.

o Transfer the mixture to a separatory funnel and wash sequentially with 5% sodium
bicarbonate solution (to neutralize the acid catalyst and remove excess isooctanoic acid),
water, and brine.

» Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the
crude Docosyl isooctanoate.

e The crude product can be further purified by column chromatography or recrystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Discovery and
Sourcing of Docosyl Isooctanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15177234#discovery-and-sourcing-of-docosyl-
isooctanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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